5-Pyrimidin-5-yl-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 5-pyrimidin-5-yl-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C13H13N3/c1-2-10-6-14-5-4-13(10)12(3-1)11-7-15-9-16-8-11/h1-3,7-9,14H,4-6H2
• InChI Key: ZDVVCHHTLOVWEC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C(=CC=C2)C3=CN=CN=C3
• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. On the other hand, 1,2,3,4-tetrahydroisoquinoline (THIQ) is a secondary amine with the chemical formula C9H11N. The THIQ nucleus containing alkaloids is widely distributed in nature and forms an essential part of the isoquinoline alkaloids family.

Synthesis Analysis

The synthesis of THIQ involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives. In recent years, considerable research interest has been witnessed toward the synthesis of its C (1)-substituted derivatives, since they can act as precursors for various alkaloids displaying multifarious biological activities.

Molecular Structure Analysis

The molecular structure of THIQ is a heterocyclic scaffold that has garnered a lot of attention in the scientific community. This scaffold is present in various natural and non-natural compounds with intriguing biological properties.

Chemical Reactions Analysis

The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives. Multicomponent reactions (MCRs) are considered as powerful strategies in organic synthesis for the generation of molecular diversity and complexity.

Mechanism of Action

The mechanism of action of THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Future Directions

Future research could focus on the synthesis and characterization of “5-Pyrimidin-5-yl-1,2,3,4-tetrahydroisoquinoline” and its derivatives, as well as the exploration of their potential biological activities and applications. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.